![molecular formula C16H18N2O2 B5661284 2-(2,3-dimethylphenoxy)-N-(4-pyridinylmethyl)acetamide](/img/structure/B5661284.png)
2-(2,3-dimethylphenoxy)-N-(4-pyridinylmethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds structurally related to 2-(2,3-dimethylphenoxy)-N-(4-pyridinylmethyl)acetamide often involves multi-step reactions starting from basic aromatic or heteroaromatic compounds. For instance, Sharma et al. (2018) described the synthesis of a similar compound, N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, through a reaction sequence starting with ethyl 2-(2-isopropylphenoxy) acetic acid, indicating a potential pathway that could be adapted for the synthesis of 2-(2,3-dimethylphenoxy)-N-(4-pyridinylmethyl)acetamide (Sharma et al., 2018).
Molecular Structure Analysis
The molecular structure of compounds similar to 2-(2,3-dimethylphenoxy)-N-(4-pyridinylmethyl)acetamide has been elucidated through various techniques such as X-ray diffraction and NMR spectroscopy. Geng et al. (2023) provided an example of structural analysis through X-ray diffraction for related triazine derivatives, offering insights into bond lengths, angles, and overall geometry that could be relevant for understanding the structure of 2-(2,3-dimethylphenoxy)-N-(4-pyridinylmethyl)acetamide (Geng et al., 2023).
Chemical Reactions and Properties
Compounds structurally related to 2-(2,3-dimethylphenoxy)-N-(4-pyridinylmethyl)acetamide can participate in a variety of chemical reactions, reflecting their reactivity and potential utility in synthesis and applications. For example, Pękala et al. (2011) investigated the anticonvulsant activity of similar compounds, highlighting their reactivity with biological targets and potential for pharmacological applications (Pękala et al., 2011).
Physical Properties Analysis
The physical properties of compounds like 2-(2,3-dimethylphenoxy)-N-(4-pyridinylmethyl)acetamide, such as solubility, melting point, and stability, are crucial for their handling and application in various contexts. While specific data on this compound might not be readily available, studies on related compounds provide a basis for inferring these properties.
Chemical Properties Analysis
The chemical properties, including acidity/basicity, reactivity with other functional groups, and stability under different conditions, are essential for understanding the behavior of 2-(2,3-dimethylphenoxy)-N-(4-pyridinylmethyl)acetamide in chemical syntheses and applications. The work by Prek et al. (2015), for example, explores the reactivity of related pyridine derivatives, which could shed light on the chemical behavior of the compound (Prek et al., 2015).
properties
IUPAC Name |
2-(2,3-dimethylphenoxy)-N-(pyridin-4-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O2/c1-12-4-3-5-15(13(12)2)20-11-16(19)18-10-14-6-8-17-9-7-14/h3-9H,10-11H2,1-2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHDSGFSZHLKGBF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)OCC(=O)NCC2=CC=NC=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.